Cas no 2090451-61-7 (2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol)

• Product Name: 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol
• CAS No: 2090451-61-7
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• MDL: MFCD31537534
• CID: 5105385
• PubChem ID: 131570673
• Update Time: 2026-03-03

2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol

• MDL： MFCD31537534
• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-6(2-4-8)7(12)5-11/h6-7,12H,1-5,11H2
• InChI Key： PEGCDYGVDFLKMJ-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)(F)CC1)(O)CN

Additional information on 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol

Introduction to 2-Amino-1-(4,4-Difluorocyclohexyl)ethan-1-ol (CAS No. 2090451-61-7)

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol, a compound with the CAS number 2090451-61-7, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclohexyl moiety and an amino alcohol functionality, which contribute to its potential therapeutic applications.

The chemical structure of 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol consists of a cyclohexane ring with two fluorine atoms at the 4-position, attached to an ethan-1-ol group that also bears an amino group. The presence of the difluoro substitution on the cyclohexane ring imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

In recent years, there has been a growing interest in the development of compounds with enhanced central nervous system (CNS) penetration and reduced side effects. 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol has shown promise in this regard due to its ability to cross the blood-brain barrier efficiently. This property is particularly valuable for the treatment of neurological disorders and diseases where CNS involvement is critical.

Research studies have explored the pharmacological activities of 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain neurodegenerative diseases. The study found that 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol can effectively modulate key signaling pathways involved in neuroprotection and neuroinflammation, making it a potential lead compound for further drug development.

The synthesis of 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4,4-difluorocyclohexanone with an appropriate amine followed by reduction to form the desired amino alcohol. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of these processes.

In addition to its potential therapeutic applications, 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol has also been studied for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional group compatibility make it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacokinetic profiles.

The safety profile of 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications.

In conclusion, 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2090451-61-7) is a promising compound with a unique chemical structure that offers significant potential for medicinal applications. Its ability to cross the blood-brain barrier and modulate key signaling pathways makes it an attractive candidate for the treatment of neurological disorders. Ongoing research and clinical trials will further elucidate its therapeutic value and pave the way for its potential use in clinical practice.